Cas no 1363382-15-3 (4-ethynyl-4-methyloxane)

• Product Name: 4-ethynyl-4-methyloxane
• CAS No: 1363382-15-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD22419339
• CID: 4591073
• PubChem ID: 72208244
• Update Time: 2025-07-16

4-ethynyl-4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-ETHYNYL-4-METHYLTETRAHYDRO-2H-PYRAN
• 4-ethynyl-4-methyloxane
• PB39000
• SB13635
• EN300-1841648
• AS-51656
• MFCD22419339
• DTXSID801281386
• SY284811
• 4-Ethynyltetrahydro-4-methyl-2H-pyran
• SCHEMBL22655821
• DB-426560
• P13214
• AKOS025403544
• CS-0050869
• 2H-Pyran, 4-ethynyltetrahydro-4-methyl-
• 1363382-15-3

• MDL： MFCD22419339
• Inchi： 1S/C8H12O/c1-3-8(2)4-6-9-7-5-8/h1H,4-7H2,2H3
• InChI Key： FCECDEBZYQPIIW-UHFFFAOYSA-N
• SMILES： O1CCC(C#C)(C)CC1

Computed Properties

• Exact Mass: 124.088815002 g/mol
• Monoisotopic Mass: 124.088815002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2
• Molecular Weight: 124.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-ethynyl-4-methyloxane

Comprehensive Overview of 4-Ethynyl-4-methyloxane (CAS No. 1363382-15-3): Properties, Applications, and Innovations

4-Ethynyl-4-methyloxane (CAS No. 1363382-15-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This heterocyclic molecule, characterized by an ethynyl group attached to a methyl-substituted oxane ring, serves as a versatile building block for synthetic chemistry. Its molecular formula, C₈H₁₂O, and distinct alkyne functionality make it particularly valuable for click chemistry reactions, a topic frequently searched by researchers exploring modular synthesis techniques.

In the context of current scientific trends, 4-Ethynyl-4-methyloxane aligns with the growing demand for bioorthogonal chemistry reagents—a hot topic in drug discovery and bioconjugation. The compound's terminal alkyne group enables efficient Huisgen cycloaddition (azide-alkyne coupling), a reaction widely adopted for labeling biomolecules or designing polymeric materials. Recent PubMed-indexed studies highlight its utility in creating pegylated derivatives, answering frequent queries about "water-soluble alkyne modifiers" in pharmaceutical forums.

From a physicochemical perspective, CAS 1363382-15-3 exhibits a boiling point range of 180-185°C (predicted) and a logP value of 1.2±0.3, making it moderately lipophilic—a property often searched in relation to "drug-like molecule design." Its oxane ring contributes to conformational rigidity, a feature leveraged in molecular scaffolding applications. Analytical data from recent patents suggest compatibility with common organic solvents (THF, DCM, DMF), addressing laboratory workflow questions frequently encountered in synthesis optimization.

The compound's stability under inert atmospheres and sensitivity to strong oxidizers are critical considerations for handling—topics commonly explored in "alkyne compound storage" discussions. Notably, 4-methyloxane derivatives have emerged in fragrance chemistry, with patent databases revealing their use as synthetic aroma precursors, connecting to trending searches about "sustainable fragrance ingredients."

Innovative applications of 1363382-15-3 include its role in developing metal-organic frameworks (MOFs), where its alkyne group facilitates coordination with copper catalysts. This intersects with the high-search-volume topic of "porous material design." Furthermore, its derivatization into propargylic ethers responds to frequent queries about "ether-based prodrug strategies" in medicinal chemistry circles.

Quality control protocols for 4-Ethynyl-4-methyloxane typically involve GC-MS and ¹H/¹³C NMR verification—methods heavily searched alongside "alkyne compound characterization." Commercial availability through specialty chemical suppliers (typically 95-98% purity) makes it accessible for high-throughput screening applications, a key phrase in contemporary drug discovery discussions.

Environmental and regulatory profiles of CAS 1363382-15-3 show compliance with major chemical inventories (TSCA, EINECS), addressing compliance-related searches common in industrial procurement. Its biodegradability prediction (OECD 301 model) suggests moderate environmental persistence—a parameter increasingly searched in connection with "green chemistry metrics."

Future research directions likely to involve 1363382-15-3 include photopolymerization initiators (linking to "visible light photocatalysis" trends) and fluorescent probe development (responding to searches about "bioimaging reagents"). The compound's balanced hydrophilicity/lipophilicity makes it particularly interesting for blood-brain barrier penetration studies—a perennial hot topic in CNS drug development.

In summary, 4-Ethynyl-4-methyloxane represents a multifaceted tool for modern chemistry, bridging fundamental research and applied science. Its relevance to trending topics like click chemistry, MOF design, and sustainable materials ensures continued interest from both academic and industrial research communities.